molecular formula C17H23N3O3 B2670242 Cyclohex-3-en-1-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone CAS No. 2034437-82-4

Cyclohex-3-en-1-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone

Cat. No. B2670242
CAS RN: 2034437-82-4
M. Wt: 317.389
InChI Key: HKALDQGJBFYGAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cyclohex-3-en-1-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is known for its unique chemical properties that make it suitable for a wide range of applications.

Scientific Research Applications

Synthesis and Reactivity

Compounds with cyclohexenone cores and their derivatives have been the subject of extensive research due to their reactivity and potential applications in synthetic organic chemistry. For instance, the preparation and use of 3-Oxocyclohex-1-ene-1-carbonitrile highlight the interest in cyclohexenone derivatives for their safety and waste disposal implications in synthetic routes (Lujan-Montelongo & Fleming, 2014). Similarly, the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides showcases the utility of cyclohexyl and benzyl isocyanide derivatives in creating new classes of cyclic dipeptidyl ureas, indicating the versatility of cyclohexenone-related structures in generating novel bioactive compounds (Sañudo et al., 2006).

Potential Applications in Drug Development

The structural motifs found in cyclohexenone derivatives have been explored for their potential in drug development. The synthesis of novel acylguanidines with potential H2-blocking activity demonstrates the interest in cyclohexenone derivatives as leads for developing new therapeutics (Hanaee & Rashidi, 1990). Furthermore, the exploration of enamine chemistry with cyclohexanone and derivatives thereof indicates the potential for creating α,β-unsaturated aldehydes, which are valuable intermediates in the synthesis of pharmaceuticals (Carlsson & Lawesson, 1982).

properties

IUPAC Name

cyclohex-3-en-1-yl-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]methanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H23N3O3/c1-22-15-10-18-11-16(19-15)23-14-8-5-9-20(12-14)17(21)13-6-3-2-4-7-13/h2-3,10-11,13-14H,4-9,12H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HKALDQGJBFYGAC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CN=CC(=N1)OC2CCCN(C2)C(=O)C3CCC=CC3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H23N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Cyclohex-3-en-1-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.